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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivangustin, a sesquiterpene lactone isolated from the medicinal plant Inula britannica, has
demonstrated significant cytotoxic and pro-apoptotic effects across a range of human cancer
cell lines. As a hydrophobic molecule, proper preparation of stock solutions is critical for
accurate and reproducible results in cell-based assays. This document provides a detailed
protocol for the preparation, storage, and handling of lIvangustin stock solutions for use in cell
culture applications. Additionally, it summarizes key quantitative data and illustrates the
experimental workflow and the relevant biological signaling pathway.

Data Presentation

in Chemical and Physical .

Property Value Source
Molecular Formula C15H2003 [1]
Molecular Weight 248.3 g/mol [1]
CAS Number 14164-59-1 [1]
Appearance Crystalline solid [2]
Solubility Soluble in DMSO [1]
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Storage and Stability of lvangustin

Storage .
Form Stability Source
Temperature
Powder -20°C Up to 3 years -
Powder 4°C Up to 2 years -
In DMSO -80°C Up to 6 months [3]
In DMSO -20°C Up to 1 month [3]

Note: For optimal stability, it is recommended to prepare fresh dilutions from the stock solution
for each experiment and to avoid repeated freeze-thaw cycles.[2][3]

Cytotoxicity of Ivangustin and Related Compounds

The half-maximal inhibitory concentration (ICso) is a measure of the potency of a substance in
inhibiting a specific biological or biochemical function.

Compound Cell Line ICso0 (pM) Exposure Time Source

HEp2 (Laryngeal

Ivangustin ) ~5 72 hours -
Carcinoma)
SGC-7901
) (Gastric
Ivangustin ~5 72 hours -

Adenocarcinoma

)

HCT116
Ivangustin (Colorectal ~5 72 hours -
Carcinoma)
Ivangustin HL-60 .
) 1.02 Not Specified -
Analog (Leukemia)
) QGY-7701
Ivangustin . .
(Hepatocellular Potent Activity Not Specified -
Analog )
Carcinoma)
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Note: ICso values can vary depending on the cell line, assay conditions, and exposure time.[4]

[5]16]

Experimental Protocols
Materials

 lvangustin powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

0.22 um syringe filter (optional, for sterilization)

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Ivangustin Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of lvangustin in DMSO. A
high-concentration stock is recommended to minimize the final concentration of DMSO in the
cell culture medium, which should ideally be below 0.1% and not exceed 0.5% to avoid
cytotoxicity.[3]

1. Calculation:
e Molecular Weight (MW) of Ivangustin: 248.3 g/mol
e Desired Stock Concentration: 10 mM (which is 0.010 mol/L)

e To prepare 1 mL (0.001 L) of a 10 mM stock solution:
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o Weight (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/qg)
o Weight (mg) = 0.010 mol/L x 0.001 L x 248.3 g/mol x 1000 mg/g = 2.483 mg
. Step-by-Step Procedure:

Weighing: In a sterile microcentrifuge tube, accurately weigh 2.483 mg of lIvangustin powder
using a calibrated analytical balance.

Dissolving: Add 1 mL of sterile, cell culture grade DMSO to the tube containing the
Ivangustin powder.

Solubilization: Tightly cap the tube and vortex thoroughly until the Ivangustin powder is
completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if
necessary.

Sterilization (Optional): If the stock solution was not prepared under aseptic conditions, it can
be sterilized by filtering through a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly
with the compound name, concentration, date, and your initials. Store the aliquots at -20°C
for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

Protocol for Preparing Working Solutions

e Thawing: Thaw a single aliquot of the 10 mM Ivangustin stock solution at room temperature.

« Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve the
desired final concentrations for your experiment. It is crucial to add the DMSO stock solution
to the pre-warmed cell culture medium and mix immediately and thoroughly to prevent
precipitation.

e Vehicle Control: Always include a vehicle control in your experiments, which consists of cell
culture medium with the same final concentration of DMSO as the highest concentration
used for your Ivangustin treatment.
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Visualizations

Experimental Workflow for Ivangustin Stock Solution
Preparation
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Workflow for Ivangustin Stock Solution Preparation

Preparation

Weigh Ivangustin Powder

:

Add DMSO

;

Vortex to Dissolve

Quality Contrpl & Storage

Optional: Sterile Filter

Aliquot into Vials

;

Store at -20°C or -80°C

Application

Thaw Aliquot

;

Dilute in Cell Culture Medium

;

Treat Cells
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Inhibition of NF-kB Pathway by Sesquiterpene Lactones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414782#preparing-ivangustin-stock-solution-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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